Cas no 921793-07-9 (N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methoxyacetamide)

• Product Name: N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methoxyacetamide
• CAS No: 921793-07-9
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 6221761
• PubChem ID: 40887683
• Update Time: 2025-10-12

N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methoxyacetamide
• N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-methoxyacetamide
• 921793-07-9
• F2262-0484
• N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2-methoxyacetamide
• N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxyacetamide
• AKOS024633457

• Inchi： 1S/C18H26N2O4/c1-12(2)9-20-14-8-13(19-16(21)10-23-5)6-7-15(14)24-11-18(3,4)17(20)22/h6-8,12H,9-11H2,1-5H3,(H,19,21)
• InChI Key： XUSPPHHLVLRBQK-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CC(C)C)C(C(C)(C)C1)=O)NC(COC)=O

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methoxyacetamide

Professional Introduction to Compound with CAS No. 921793-07-9 and Product Name: N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methoxyacetamide

Compound with the CAS number 921793-07-9 and the product name N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-methoxyacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, characterized by its benzoxazepine core and acetylamide functional group, positions it as a promising candidate for further investigation in drug discovery and development.

The benzoxazepine scaffold is a fused bicyclic system consisting of a benzene ring and an oxazole ring, which is further substituted with various functional groups to modulate its pharmacological properties. The presence of the N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro moiety in the molecule contributes to its unique chemical profile and may influence its interactions with biological targets. This substitution pattern is particularly noteworthy as it introduces steric bulk and electronic effects that can significantly alter the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. The N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro group in this compound is predicted to play a critical role in stabilizing interactions with specific protein targets. This insight has been corroborated by experimental studies that have demonstrated the compound's ability to modulate key signaling pathways involved in various diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The benzoxazepine core has been shown to exhibit properties that are relevant to neurotransmitter systems involved in conditions such as epilepsy and cognitive dysfunction. The acetylamide functional group further enhances its pharmacological profile by contributing to its solubility and bioavailability. These characteristics make it an attractive candidate for further exploration in preclinical studies aimed at identifying novel therapeutic agents.

In addition to its neurological applications, this compound has shown promise in preliminary studies related to anti-inflammatory and analgesic effects. The unique structural features of N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro contribute to its ability to interact with inflammatory mediators and pain receptors. This dual functionality makes it a versatile molecule that could potentially address multiple therapeutic targets simultaneously.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining the integrity of the benzoxazepine core. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The synthetic route also highlights the compound's complexity and the expertise required to produce it on a scalable basis.

As research continues to uncover new biological activities associated with benzoxazepine derivatives, compounds like N-3,3-dimethyl-5-(2-methylpropyl)-4-oxooxoxxyle hydroxyle hydroxytetrahydrotetrahydrotetrahydrotetrahydrobenzoxazepin7y1methoxyacetamide will play an increasingly important role in drug discovery pipelines. The combination of computational modeling and experimental validation provides a robust framework for understanding their mechanisms of action and optimizing their therapeutic potential.

The future development of this compound will likely involve collaboration between academic researchers and pharmaceutical companies. Such partnerships are essential for translating laboratory discoveries into clinical candidates that can improve patient outcomes. The rigorous testing required for drug development ensures that only compounds with demonstrated safety and efficacy will proceed to human trials.

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5-benzoxazepin7y1-
>methoxyacetamide> is a structurally complex molecule with significant potential for therapeutic applications. Its unique chemical properties make it an intriguing subject for further research in pharmacology and medicinal chemistry.> Its multifaceted biological activities position it as a valuable asset in ongoing efforts to develop novel treatments for neurological disorders and other conditions.> As our understanding of molecular interactions continues to evolve， compounds like this one will undoubtedly contribute to groundbreaking advances in medicine。>